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Compound of Interest

Compound Name: Rotundine B

Cat. No.: B1259213

Get Quote

Executive Summary

Rotundine B (C15H23NO) is a rare sesquiterpene alkaloid isolated primarily from the rhizomes
of Cyperus rotundus (Purple Nutsedge). Distinct from the more common isoquinoline alkaloid
"Rotundine” (Tetrahydropalmatine, C21H2sNOa4), Rotundine B possesses a unique carbon
skeleton characterized by a pyridine ring fused with a cyclopentane moiety
(cyclopenta[c]pyridine derivative).

This guide provides a comprehensive technical analysis of Rotundine B, detailing its structural
elucidation, extraction methodologies, and emerging pharmacological utility as a neutralizing
agent against neurotoxins (specifically a-bungarotoxin) and its cytotoxic potential against
cervical cancer cell lines.

Chemical Profile & Structural Elucidation
Physicochemical Identity

Rotundine B represents a novel class of alkaloids where a sesquiterpene backbone is
integrated with a nitrogenous heterocyclic system.
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Parameter Technical Specification

Common Name Rotundine B

Molecular Formula C1sH23NO

Molecular Weight 233.35 g/mol

Exact Mass 233.1780 Da

CAS Registry Number 270918-29-1

Chemical Class Sesquiterpene Alkaloid / Pyridine Alkaloid

IUPAC Name 4-(1,5,5-trimethyl-6,7-dihydro-5H-
cyclopenta[c]pyridin-6-yl)butan-2-ol

Appearance Amorphous powder / Oil

Solubility Soluble in Methanol, Ethanol, Chloroform;

sparingly soluble in water.[1][2][3][4][5]

Structural Architecture

The structure of Rotundine B was first elucidated by Jeong et al. (2000) using advanced
spectral methods (1D/2D NMR, FAB-MS).

o Core Scaffold: A 6,7-dihydro-5H-cyclopenta[c]pyridine ring system.[2][3]
e Substituents:

o Pyridine Ring: Methyl substitution at position C-1.

o Cyclopentane Ring: Gem-dimethyl group at C-5.

o Side Chain: A 3-hydroxybutyl chain attached at C-6.

» Chirality: The molecule possesses stereocenters at C-6 (ring junction/side chain attachment)
and the hydroxylated carbon on the side chain.

SMILES String:CC1=NC=CC2=C1CC(C2(C)C)CCC(C)O
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Biosynthesis & Source Material
Botanical Origin

e Source: Rhizomes of Cyperus rotundus L. (Cyperaceae).[6][7]

o Ethnobotanical Context: Known as "Musta" in Ayurveda, traditionally used for inflammatory
and digestive disorders.

e Co-occurring Alkaloids: Rotundine A (C1sH21:NO) and Rotundine C (C1sH23NO, isomer).

Biosynthetic Pathway Hypothesis

Unlike typical benzylisoquinoline alkaloids, Rotundine B likely originates from a sesquiterpene
precursor (farnesyl pyrophosphate pathway) that undergoes cyclization and subsequent
nitrogen incorporation (possibly via transamination or condensation with a nitrogen source like
ammonia or an amino acid), followed by aromatization to form the pyridine ring.

Pharmacological Mechanisms
Neurotoxin Neutralization (a-Bungarotoxin)

Recent in silico and in vitro studies have identified Rotundine B as a potential inhibitor of a-
bungarotoxin (a-BTX), a potent neurotoxin from the venom of Bungarus multicinctus (Many-
banded krait).

e Mechanism: Rotundine B binds to the active sites of a-BTX, preventing the toxin from
binding to nicotinic acetylcholine receptors (NnAChRS) at the neuromuscular junction.

e Binding Energy: Molecular docking studies suggest high affinity interactions stabilized by
hydrophobic contacts and hydrogen bonding with toxin residues.

e Therapeutic Potential: Adjunct therapy in snake envenomation management.[5]

Cytotoxicity & Antimicrobial Activity[1]

» Anticancer: Exhibits moderate cytotoxicity against HeLa (cervical cancer) cell lines (ICso
values often range between 50-100 pg/mL depending on purity and extract composition).
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e Antimicrobial: Demonstrates bacteriostatic activity against Staphylococcus aureus and
Candida albicans, likely due to membrane permeabilization facilitated by its amphiphilic
structure (lipophilic terpene core + polar pyridine/hydroxyl groups).

Experimental Protocols
Isolation Workflow (Methodology of Jeong et al.)

o Objective: Purify Rotundine B from C. rotundus rhizomes.
e Prerequisites: Silica gel 60, Sephadex LH-20, HPLC (ODS column).
Step-by-Step Protocol:

o Extraction: Macerate air-dried rhizomes (5 kg) in Methanol (MeOH) at room temperature for
7 days. Concentrate in vacuo to obtain crude extract.

» Partitioning: Suspend crude extract in water. Partition successively with n-Hexane,
Chloroform (CHCIs), and Ethyl Acetate (EtOAc).

o Target Fraction: The alkaloid resides primarily in the CHCIs fraction.
» Acid-Base Fractionation:
o Extract CHCIs layer with 5% HCI.
o Basify the agqueous acid layer to pH 9-10 using NH4OH.
o Re-extract with CHCIs to obtain the Total Alkaloid Fraction (TAF).
o Chromatography (Silica Gel):
o Elute TAF on a silica gel column using a gradient of CHCIs:MeOH (from 100:1 to 1:1).
o Collect fractions based on TLC profiles (Dragendorff’'s reagent positive spots).
e Purification (HPLC):

o Subject Rotundine B-rich fractions to preparative HPLC (C18 column).
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o Mobile Phase: MeOH:H20 (gradient or isocratic, typically 60:40).

o Detection: UV at 254 nm.

 Validation: Confirm structure via *H-NMR (look for pyridine protons ~8.2 ppm) and MS (m/z
233).

Bioassay: a-Bungarotoxin Inhibition Screening

o System: Molecular Docking / In Vitro Binding Assay.

e Protocol:

o

Preparation: Solubilize purified Rotundine B in DMSO.

o Incubation: Incubate a-BTX (0.5 uM) with varying concentrations of Rotundine B (1-100
puM) for 30 min at 37°C.

o Competition Assay: Add fluorescently labeled a-BTX substrate (or use an AChR-rich
membrane preparation).

o Readout: Measure fluorescence polarization or radio-ligand displacement. A decrease in
binding indicates neutralization.

Visualization: Isolation & Mechanism Logic
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Figure 1: Workflow illustrating the isolation of Rotundine B from plant matrix and its
downstream pharmacological targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Rotundine B — Chemical Architecture,
Isolation, and Pharmacological Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1259213/docs#technical-guide-rotundine-b-chemical-
architecture-isolation-and-pharmacological-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1259213/docs#technical-guide-rotundine-b-chemical-architecture-isolation-and-pharmacological-profile
https://www.benchchem.com/product/b1259213/docs#technical-guide-rotundine-b-chemical-architecture-isolation-and-pharmacological-profile
https://www.benchchem.com/product/b1259213/docs#technical-guide-rotundine-b-chemical-architecture-isolation-and-pharmacological-profile
https://www.benchchem.com/product/b1259213/docs#technical-guide-rotundine-b-chemical-architecture-isolation-and-pharmacological-profile
https://www.benchchem.com/product/b1259213?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

